Cas no 100097-80-1 (4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-)

• Product Name: 4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-
• CAS No: 100097-80-1
• MF: C₂₄H₁₅BrN₂
• MW: 411.293304681778
• CID: 1124883
• Update Time: 2024-07-27

4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline, 3-(4-bromophenyl)-1-phenyl-

• Inchi： 1S/C24H15BrN2/c25-18-10-8-17(9-11-18)23-15-20(16-5-2-1-3-6-16)24-19-7-4-14-26-21(19)12-13-22(24)27-23/h1-15H
• InChI Key： VJPNBMYCEMCGOQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2C(=CC=C3C=2C=CC=N3)N=C(C2=CC=C(Br)C=C2)C=1

Computed Properties

• Exact Mass: 410.04195

Experimental Properties

• Density: 1.414±0.06 g/cm3(Predicted)
• Boiling Point: 574.0±50.0 °C(Predicted)
• PSA: 25.78
• pka: 4.36±0.30(Predicted)